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Introduction
Mitochondria are dynamic organelles that constantly undergo fusion and fission to maintain

their morphology, distribution, and function. This process, known as mitochondrial dynamics, is

crucial for cellular homeostasis, particularly in high-energy-demand cells like induced

pluripotent stem cells (iPSCs) and their derivatives. Mitofusin-2 (MFN2), a GTPase embedded

in the outer mitochondrial membrane, is a key regulator of mitochondrial fusion. Dysregulation

of MFN2 activity is associated with impaired mitochondrial function and has been implicated in

various diseases.

MFN2 agonist-1 is a small molecule designed to potently stimulate mitochondrial fusion.[1] It

has been shown to reverse mitochondrial defects in preclinical models of diseases

characterized by mitochondrial dysfunction.[2][3] These application notes provide a

comprehensive guide for utilizing MFN2 agonist-1 to study and modulate mitochondrial

dynamics in iPSCs. The protocols outlined below detail methods for treating iPSCs with MFN2
agonist-1 and subsequently assessing key parameters of mitochondrial health, including

morphology, membrane potential, and ATP production.
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MFN2 mediates the fusion of the outer mitochondrial membranes, a critical step in the

mitochondrial fusion process. The activity of MFN2 is regulated by complex signaling pathways,

including the PI3K-Akt and Ras-Raf-ERK pathways. MFN2 agonist-1 is believed to

allosterically activate MFN2, promoting a conformational change that favors mitochondrial

fusion.[2] By enhancing MFN2-mediated fusion, the agonist helps to restore a more

interconnected and functional mitochondrial network.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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